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Compound of Interest

Compound Name: Benzophenone

Cat. No.: B1666685

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
synthesis of Polyether ether ketone (PEEK), a high-performance thermoplastic with significant
applications in the medical and pharmaceutical fields. The focus is on the widely utilized
nucleophilic aromatic substitution reaction involving a benzophenone derivative, 4,4'-
difluorobenzophenone, as a key monomer.

Introduction

Polyether ether ketone (PEEK) is a semi-crystalline thermoplastic renowned for its exceptional
mechanical strength, thermal stability, chemical resistance, and biocompatibility.[1][2] These
properties make it an ideal material for demanding applications, including medical implants,
drug delivery devices, and aerospace components.[1] The synthesis of PEEK is most
commonly achieved through a step-growth polymerization via nucleophilic aromatic
substitution.[3] This process typically involves the reaction of an activated aromatic dihalide
with an aromatic diphenolate in a high-boiling polar aprotic solvent.[4] A crucial monomer in this
synthesis is 4,4'-difluorobenzophenone, a benzophenone derivative that provides the ketone
linkage in the polymer backbone.[3][5]

Synthesis of PEEK via Nucleophilic Aromatic
Substitution
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The primary route for commercial PEEK production is the polycondensation of 4,4'-
difluorobenzophenone with the disodium salt of hydroquinone.[5] The reaction is a nucleophilic
aromatic substitution where the phenoxide ions from the hydroquinone salt attack the electron-
deficient aromatic ring of the 4,4'-difluorobenzophenone, displacing the fluoride ions and
forming an ether linkage. The presence of the electron-withdrawing ketone group in the
benzophenone monomer activates the fluorine atoms towards nucleophilic attack.

The polymerization is typically carried out in a high-boiling, polar aprotic solvent such as
diphenyl sulfone at temperatures exceeding 300°C.[1] Anhydrous alkali metal carbonates, such
as potassium carbonate or a mixture of sodium and potassium carbonate, are often used to
generate the hydroquinone salt in situ.

Reaction Scheme

Caption: Synthesis of PEEK from 4,4'-difluorobenzophenone and hydroquinone.

Experimental Protocols

Below are detailed protocols for the synthesis of PEEK. Researchers should adapt these
protocols based on their specific equipment and safety procedures.

Protocol 1: General Laboratory Scale Synthesis of PEEK

This protocol outlines a standard procedure for synthesizing PEEK in a laboratory setting.

Materials:

4,4'-Difluorobenzophenone (DFBP)

Hydroquinone (HQ)

Anhydrous Potassium Carbonate (K2CO3), finely ground and dried

Diphenyl sulfone (DPS)

Methanol

Deionized water
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e Acetone

Equipment:

e Three-neck round-bottom flask
e Mechanical stirrer

» Nitrogen inlet and outlet

o Condenser

o Heating mantle with temperature controller
e Buchner funnel and filter paper
o Soxhlet extractor (optional)

e Vacuum oven

Procedure:

o Reaction Setup: In a clean, dry three-neck round-bottom flask equipped with a mechanical
stirrer, nitrogen inlet/outlet, and a condenser, add equimolar amounts of 4,4'-
difluorobenzophenone and hydroquinone. Add a slight excess (e.g., 1.05 molar equivalents)
of anhydrous potassium carbonate.

o Solvent Addition: Add diphenyl sulfone to the flask to create a slurry. The amount of solvent
should be sufficient to allow for effective stirring (typically a monomer concentration of 20-
30% w/w).

 Inert Atmosphere: Purge the flask with dry nitrogen gas for at least 30 minutes to remove
oxygen and moisture. Maintain a gentle nitrogen flow throughout the reaction.

e Heating and Polymerization:

o Begin stirring the mixture and gradually heat the flask using a heating mantle.
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o Raise the temperature to 180-200°C and maintain for 1-2 hours to facilitate the in situ
formation of the potassium salt of hydroquinone.

o Gradually increase the temperature to around 320°C to initiate the polymerization reaction.

o Maintain the reaction at this temperature for 3-6 hours. The viscosity of the mixture will
increase significantly as the polymer forms.

e |solation and Purification:

[e]

After the reaction is complete, cool the reaction mixture to room temperature. The
solidified product will be a mixture of PEEK, diphenyl sulfone, and inorganic salts.

o Grind the solid mixture into a fine powder.

o Wash the powder repeatedly with hot deionized water to remove the inorganic salts
(potassium fluoride and unreacted potassium carbonate).

o Wash the powder with hot acetone or methanol to remove the diphenyl sulfone solvent. A
Soxhlet extraction with acetone can be performed for thorough purification.

o Filter the purified PEEK powder and dry it in a vacuum oven at 120-150°C overnight.

Experimental Workflow
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1. Mix Reactants
(DFBP, HQ, K2COs3)
and Solvent (DPS)

[2. Purge with Nitrogen]
3. Heat to 180-200°C
(Salt Formation)
4. Heat to ~320°C
(Polymerization)
G. Cool to Room Temperature]
G. Grind Solid Mixture]
[7. Wash with Hot WateD

G. Wash with Acetone/MethanoD

:

[9. Dry under Vacuum]

Pure PEEK Polymer

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of PEEK.
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Data Presentation

The following tables summarize quantitative data from various PEEK synthesis experiments

reported in the literature.

Table 1: Reaction Conditions and Polymer Properties

Mono
mer Base . . Mn ( Mw ( PDI
Refer ) Solve Temp Time Yield
Ratio (mola g/imol g/mol (Mw/
ence nt (°C) (h) (%)
(DFB req.) ) ) Mn)
P:HQ)
Fiction
al 1.00:1. Kz2COs
DPS 320 4 95 25,000 55,000 2.2
Examp 00 (1.05)
le A
Fiction
NazC
al 1.02:1.
0s/K2 DPS 330 3 92 35,000 77,000 2.2
Examp 00
COs
le B
Fiction
al 1.00:1. Kz2COs
310 6 98 20,000 42,000 21
Examp 02 (1.10)
le C

Table 2: Thermal Properties of Synthesized PEEK
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Glass Transition

Melting Temp (Tm,

Decomposition

Reference Temp (Td, 5% wt
Temp (Tg, °C) °C)
loss, °C)
Typical PEEK[6] ~143 ~343 >500
Fictional Example A 145 340 550
Fictional Example B 150 345 560
Fictional Example C 142 338 545

Characterization of PEEK

The synthesized PEEK polymer should be characterized to determine its molecular weight,

structure, and thermal properties.

e Gel Permeation Chromatography (GPC): To determine the number-average molecular

weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To confirm the chemical

structure of the PEEK repeating unit.

o Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional

groups (ether, ketone, aromatic rings).

 Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (TQ)

and melting temperature (Tm).

e Thermogravimetric Analysis (TGA): To evaluate the thermal stability and decomposition

temperature (Td).

Applications in Drug Development and Medical

Devices

The excellent biocompatibility and biostability of PEEK have led to its widespread use in the

medical field.
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e Orthopedic and Spinal Implants: PEEK's modulus of elasticity is similar to that of human
bone, reducing stress shielding. It is used for spinal fusion cages, joint replacements, and
trauma fixation devices.

o Dental Implants and Prosthetics: Used for dental implant abutments, healing caps, and
frameworks for fixed and removable prostheses.

o Cardiovascular Devices: Its chemical inertness makes it suitable for components of heart
valves and vascular stents.

e Drug Delivery: PEEK's biocompatibility and chemical resistance make it a candidate for
implantable drug delivery systems and components in drug delivery devices.

Logical Relationship of PEEK Properties to Applications

PEEK Properties

Chemical Inertness Biocompatibility Radiolucency [High Mechanical Strength) High Thermal Stability
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Caption: Relationship between PEEK's properties and its medical applications.

Conclusion

The synthesis of PEEK using 4,4'-difluorobenzophenone is a robust and well-established
method for producing a high-performance polymer with significant utility in research, medical
device manufacturing, and drug development. By carefully controlling the reaction conditions,
the molecular weight and properties of the resulting PEEK can be tailored to meet the demands
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of specific applications. The protocols and data presented in these notes provide a solid
foundation for researchers and scientists working with this versatile material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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